Cas no 2090348-94-8 (5-Ethoxy-2-fluoro-1-iodo-3-methylbenzene)

5-Ethoxy-2-fluoro-1-iodo-3-methylbenzene is a fluorinated and iodinated benzene derivative with a methoxy substituent, offering versatile reactivity for synthetic applications. The presence of both fluorine and iodine atoms enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the ethoxy group provides additional functionalization potential. This compound is particularly valuable in pharmaceutical and agrochemical research, where selective halogenation and ether modifications are often required. Its well-defined structure ensures consistent performance in organic synthesis, making it a reliable intermediate for constructing complex aromatic frameworks. High purity and stability further contribute to its suitability for precision chemical transformations.

5-Ethoxy-2-fluoro-1-iodo-3-methylbenzene structure

2090348-94-8 structure

Product Name:5-Ethoxy-2-fluoro-1-iodo-3-methylbenzene

CAS No:2090348-94-8

MF:C₉H₁₀FIO

MW:280.08

CID:5079959

Update Time:2025-10-29

5-Ethoxy-2-fluoro-1-iodo-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

- 5-Ethoxy-2-fluoro-1-iodo-3-methylbenzene
- Inchi： 1S/C9H10FIO/c1-3-12-7-4-6(2)9(10)8(11)5-7/h4-5H,3H2,1-2H3
- InChI Key： GHJYYXAJLYOFTQ-UHFFFAOYSA-N
- SMILES： O(C1C=C(I)C(F)=C(C)C=1)CC

5-Ethoxy-2-fluoro-1-iodo-3-methylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR022JB2-250mg	5-Ethoxy-2-fluoro-1-iodo-3-methylbenzene	2090348-94-8	95%	250mg	$500.00	2025-02-13
Aaron	AR022JB2-1g	5-Ethoxy-2-fluoro-1-iodo-3-methylbenzene	2090348-94-8	95%	1g	$800.00	2025-02-13

5-Ethoxy-2-fluoro-1-iodo-3-methylbenzene Related Literature

1. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
2. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Additional information on 5-Ethoxy-2-fluoro-1-iodo-3-methylbenzene

Comprehensive Overview of 5-Ethoxy-2-fluoro-1-iodo-3-methylbenzene (CAS No. 2090348-94-8): Properties, Applications, and Industry Insights

5-Ethoxy-2-fluoro-1-iodo-3-methylbenzene (CAS No. 2090348-94-8) is a fluorinated and iodinated aromatic compound with a unique structural framework, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound's molecular formula, C₉H₁₀FIO, highlights its hybrid functionality, combining ethoxy, fluoro, iodo, and methyl substituents on a benzene ring. This configuration grants it distinct reactivity patterns, particularly in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations, which are pivotal in modern drug discovery.

In recent years, the demand for halogenated benzene derivatives has surged due to their role in agrochemicals, liquid crystals, and specialty materials. 5-Ethoxy-2-fluoro-1-iodo-3-methylbenzene stands out for its electron-withdrawing and steric effects, which are critical in tuning the electronic properties of conjugated systems. Researchers frequently search for "fluorinated aromatic compounds in drug design" or "iodoarene applications in catalysis," reflecting its relevance in cutting-edge chemistry. Its CAS No. 2090348-94-8 is often queried in patent databases, underscoring its industrial significance.

The synthesis of 5-Ethoxy-2-fluoro-1-iodo-3-methylbenzene typically involves sequential functionalization steps, starting from commercially available precursors like 3-methylphenol. Key reactions include etherification (introducing the ethoxy group), electrophilic fluorination, and iodination via directed ortho-metalation (DoM) strategies. These methods align with the growing interest in "sustainable halogenation techniques" and "atom-economical synthesis," topics trending in green chemistry forums.

From an application perspective, this compound's meta-substitution pattern and heavy halogen presence make it a candidate for PET radioligands (positron emission tomography) in medical imaging. Its lipophilicity and metabolic stability are also explored in CNS drug development, addressing frequent search queries like "blood-brain barrier permeable fluorinated compounds." Additionally, its use in OLED materials research responds to the booming demand for "high-efficiency organic semiconductors."

Regulatory and safety profiles of 5-Ethoxy-2-fluoro-1-iodo-3-methylbenzene are compliant with standard laboratory handling protocols. While not classified as hazardous under major chemical inventories, proper precautions for iodo-compounds (e.g., light-sensitive storage) are recommended. This aligns with industry searches for "safe handling of aromatic iodides" and "stability of fluorobenzene derivatives."

In summary, 5-Ethoxy-2-fluoro-1-iodo-3-methylbenzene (CAS No. 2090348-94-8) exemplifies the intersection of structural complexity and functional versatility. Its applications span pharmaceuticals, materials science, and imaging technologies, resonating with contemporary research trends. As synthetic methodologies advance, this compound is poised to play an even greater role in innovation-driven sectors.